2-{[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]methylene}-1H-indene-1,3(2H)-dione

• IUPAC Name: 2-[[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]methylidene]indene-1,3-dione
• InChI: InChI=1S/C22H14N2O2S/c1-13-6-8-14(9-7-13)19-18(24-10-11-27-22(24)23-19)12-17-20(25)15-4-2-3-5-16(15)21(17)26/h2-12H,1H3
• InChI Key: KGAKLZQIPOWYGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N3C=CSC3=N2)C=C4C(=O)C5=CC=CC=C5C4=O
• Molecular Formula: C22H14N2O2S
• Molecular Weight: 370.4 g/mol

Description

The compound “2-{[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]methylene}-1H-indene-1,3(2H)-dione” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The imidazole ring is fused with a thiazole ring to form an imidazo[2,1-b][1,3]thiazole system. This system is attached to a 4-methylphenyl group and a methylene bridge connecting to an indene-1,3-dione group.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as IR, NMR, and Mass spectroscopy. These techniques can provide information about the functional groups present in the molecule and their connectivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For example, the melting point can be determined using a melting point apparatus. The molecular weight can be determined using mass spectroscopy.

Scientific Research Applications

Antibacterial and Antifungal Activity

The compound has been investigated for its antimicrobial properties. In a study, 2-(4-nitrobenzyl)-6-(4-bromophenyl)imidazo[2,1-b][1,3,4]thiadiazole (referred to as 4Ce) demonstrated activity against Klebsiella at low micromolar concentration (5 μg/ml) with a moderate zone of inhibition. .

Immunomodulation

Given its structural similarity to levamisole, an immunomodulator, this compound may have potential in modulating immune responses. .

Anticancer Properties

Some imidazo[2,1-b][1,3,4]thiadiazoles have shown anticancer activity. While specific data on this compound are limited, it falls within the same class of molecules. .

Antitubercular Activity

Certain imidazo[2,1-b][1,3,4]thiadiazoles have demonstrated antitubercular properties. .

Antibacterial and Antifungal Mechanisms

Understanding the molecular mechanisms underlying the antibacterial and antifungal activities of this compound is crucial. .

Other Pharmacological Properties

Imidazo[2,1-b][1,3,4]thiadiazoles have been reported to possess diverse pharmacological properties, including anti-inflammatory, analgesic, and cardiotonic effects. .

Mechanism of Action

Target of Action

Imidazo[2,1-b][1,3]thiazole derivatives have been reported to possess diverse pharmacological properties . They have been explored for their potential against various diseases, suggesting that they may interact with multiple targets.

Mode of Action

It is known that imidazo[2,1-b][1,3]thiazole derivatives can interact with various targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the particular target and the context of the biological system.

Biochemical Pathways

Given the diverse pharmacological properties of imidazo[2,1-b][1,3]thiazole derivatives , it can be inferred that multiple biochemical pathways could be affected. The downstream effects would depend on the specific target and the biological context.

Result of Action

Imidazo[2,1-b][1,3]thiazole derivatives have been reported to possess diverse pharmacological properties , suggesting that they could have various molecular and cellular effects depending on the specific target and biological context.